Cas no 532970-87-9 (ethyl 4-{2-(1-{2-(4-methylphenyl)formamidoethyl}-1H-indol-3-yl)sulfanylacetamido}benzoate)

• Product Name: ethyl 4-{2-(1-{2-(4-methylphenyl)formamidoethyl}-1H-indol-3-yl)sulfanylacetamido}benzoate
• CAS No: 532970-87-9
• MF: C₂₉H₂₉N₃O₄S
• MW: 515.623265981674
• CID: 6577760
• Update Time: 2025-10-28

ethyl 4-{2-(1-{2-(4-methylphenyl)formamidoethyl}-1H-indol-3-yl)sulfanylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{2-(1-{2-(4-methylphenyl)formamidoethyl}-1H-indol-3-yl)sulfanylacetamido}benzoate
• Benzoic acid, 4-[[2-[[1-[2-[(4-methylbenzoyl)amino]ethyl]-1H-indol-3-yl]thio]acetyl]amino]-, ethyl ester

• Inchi： 1S/C29H29N3O4S/c1-3-36-29(35)22-12-14-23(15-13-22)31-27(33)19-37-26-18-32(25-7-5-4-6-24(25)26)17-16-30-28(34)21-10-8-20(2)9-11-21/h4-15,18H,3,16-17,19H2,1-2H3,(H,30,34)(H,31,33)
• InChI Key： BVCWFNJIEIBWBL-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CSC2C3=C(N(CCNC(=O)C4=CC=C(C)C=C4)C=2)C=CC=C3)=O)C=C1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 785.7±60.0 °C(Predicted)
• pka: 13.15±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 4-{2-(1-{2-(4-methylphenyl)formamidoethyl}-1H-indol-3-yl)sulfanylacetamido}benzoate

Comprehensive Guide to Ethyl 4-{2-(1-{2-(4-methylphenyl)formamidoethyl}-1H-indol-3-yl)sulfanylacetamido}benzoate (CAS No. 532970-87-9)

Ethyl 4-{2-(1-{2-(4-methylphenyl)formamidoethyl}-1H-indol-3-yl)sulfanylacetamido}benzoate (CAS No. 532970-87-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its complex molecular structure, is often explored for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its unique sulfanylacetamido and indol-3-yl functional groups, which contribute to its reactivity and biological activity.

The compound's CAS number 532970-87-9 serves as a unique identifier in chemical databases, ensuring accurate tracking and referencing in scientific literature. Its systematic name, Ethyl 4-{2-(1-{2-(4-methylphenyl)formamidoethyl}-1H-indol-3-yl)sulfanylacetamido}benzoate, highlights the presence of an ethyl benzoate core, modified with a sulfanylacetamido linker and an indole derivative. This structural complexity makes it a valuable intermediate in synthesizing more complex molecules.

In recent years, the demand for indole-based compounds like Ethyl 4-{2-(1-{2-(4-methylphenyl)formamidoethyl}-1H-indol-3-yl)sulfanylacetamido}benzoate has surged due to their potential therapeutic properties. Indole derivatives are known for their roles in anti-inflammatory, anticancer, and antimicrobial applications, aligning with current trends in precision medicine and targeted drug delivery. Researchers are actively investigating how modifications to the sulfanylacetamido group could enhance bioavailability and efficacy.

From a synthetic chemistry perspective, CAS No. 532970-87-9 is often utilized in peptide coupling reactions and heterocyclic chemistry. Its benzoate ester functionality allows for further derivatization, making it a versatile building block in organic synthesis. The compound's stability under various conditions also makes it suitable for high-throughput screening and combinatorial chemistry approaches, which are critical in modern drug discovery pipelines.

Market trends indicate a growing interest in custom synthesis and contract research services for compounds like Ethyl 4-{2-(1-{2-(4-methylphenyl)formamidoethyl}-1H-indol-3-yl)sulfanylacetamido}benzoate. Pharmaceutical companies and academic institutions are increasingly outsourcing the production of such specialized intermediates to streamline their R&D processes. This trend is driven by the need for cost-effective and scalable synthesis methods, particularly for indole-containing scaffolds.

For researchers working with CAS No. 532970-87-9, proper handling and storage are essential to maintain the compound's integrity. While it is not classified as a hazardous material, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and adherence to good laboratory practices (GLP). The compound should be stored in a cool, dry environment, away from direct sunlight and moisture, to prevent degradation.

In summary, Ethyl 4-{2-(1-{2-(4-methylphenyl)formamidoethyl}-1H-indol-3-yl)sulfanylacetamido}benzoate (CAS No. 532970-87-9) represents a promising candidate for further exploration in medicinal chemistry and drug development. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover its full potential, this compound is likely to remain a focal point in the scientific community.